Cas no 2227733-39-1 ((3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• CAS No: 2227733-39-1
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6561140
• PubChem ID: 165752135
• Update Time: 2025-05-21

(3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• 2227733-39-1
• EN300-1799899

• Inchi： 1S/C12H12O4/c1-7-8-4-2-3-5-10(8)16-12(7)9(13)6-11(14)15/h2-5,9,13H,6H2,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： JIJJRUVSKGZZJU-VIFPVBQESA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Additional information on (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid

Exploring the Potential of (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid (CAS No. 2227733-39-1) in Modern Research

The compound (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid, identified by its CAS number 2227733-39-1, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This chiral molecule, featuring a benzofuran core and a hydroxypropanoic acid side chain, is a subject of interest for its role in synthetic pathways and bioactive compound development. Researchers are particularly intrigued by its stereospecificity, as the (3S) configuration often influences biological activity and metabolic interactions.

In the context of current trends, the demand for chiral intermediates like (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid is rising, driven by advancements in asymmetric synthesis and green chemistry. A frequent query in scientific forums is: "How does the stereochemistry of 3-hydroxypropanoic acid derivatives affect drug efficacy?" This compound’s benzofuran moiety also aligns with the growing exploration of heterocyclic compounds in treating oxidative stress-related conditions, a hot topic in neurodegenerative disease research.

From a synthetic perspective, CAS 2227733-39-1 serves as a versatile building block. Its hydroxy and carboxylic acid functional groups enable diverse modifications, making it valuable for creating prodrugs or bioconjugates. Recent studies highlight its potential in enzyme inhibition, particularly targeting inflammatory pathways, which resonates with the surge in searches for natural anti-inflammatory agents. The 3-methylbenzofuran segment further contributes to lipid solubility, a critical factor in drug bioavailability optimization.

Another area of interest is the compound’s role in flavor and fragrance industries, where benzofuran derivatives are prized for their aromatic profiles. This dual applicability—pharmaceutical and industrial—enhances its commercial relevance. Notably, the propanoic acid backbone is a recurring motif in metabolite analogs, sparking discussions about its utility in metabolic engineering for sustainable production of high-value chemicals.

Quality control and analytical methods for (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid are also frequently debated. Techniques like HPLC and chiral chromatography are essential to ensure enantiomeric purity, a key concern given the (3S) specificity. Researchers often inquire: "What are the optimal conditions for isolating CAS 2227733-39-1 with minimal racemization?" Such questions underscore the compound’s technical challenges and opportunities.

In summary, (3S)-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid exemplifies the intersection of structural complexity and functional versatility. Its applications span drug discovery, material science, and biotechnology, aligning with broader scientific priorities like precision medicine and sustainable chemistry. As investigations into benzofuran-based therapeutics expand, this compound is poised to remain a focal point in innovative research.